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Compound of Interest

Compound Name: 4-Methylbiphenyl

Cat. No.: B165694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological information on 4-
Methylbiphenyl. It is intended for informational purposes for a scientific audience and should

not be used for regulatory decision-making without further expert evaluation. Notably, there are

significant data gaps in the toxicological profile of this compound.

Introduction
4-Methylbiphenyl, a derivative of biphenyl, is an aromatic hydrocarbon with applications in

various industrial processes.[1] A thorough understanding of its toxicological profile is essential

for risk assessment and ensuring the safety of researchers and professionals who may come

into contact with it. This guide provides a comprehensive overview of the current knowledge

regarding the toxicity of 4-Methylbiphenyl, highlighting both available data and existing

knowledge gaps.
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Property Value Reference

CAS Number 644-08-6 [2]

Molecular Formula C₁₃H₁₂ [2]

Molecular Weight 168.24 g/mol [2]

Appearance Off-white powder/solid [2]

Melting Point 45 - 49 °C [2]

Boiling Point 267 - 268 °C [2]

Flash Point 110 °C [2]

Water Solubility Insoluble [1]

n-octanol/water partition

coefficient (log Kow)
No data available

Toxicological Data
Acute Toxicity
Limited data is available for the acute toxicity of 4-Methylbiphenyl.

Table 1: Acute Toxicity of 4-Methylbiphenyl

Route Species Value Classification Reference

Oral Rat
LD50 = 2570

mg/kg
Moderately toxic [2][3]

Dermal - No data available -

Inhalation - No data available -

Experimental Protocol: Acute Oral Toxicity (Rat)

While a specific study report with a detailed protocol for the LD50 value of 2570 mg/kg in rats

was not found, such studies are typically conducted following standardized guidelines like
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OECD Guideline 401 (Acute Oral Toxicity) or its more recent alternatives (OECD 420, 423,

425). A general procedure involves:

Test Animals: Young adult rats of a specific strain.

Administration: A single dose of the test substance is administered by oral gavage.

Dose Levels: Multiple dose levels are used to determine the dose that is lethal to 50% of the

animals (LD50).

Observation Period: Animals are observed for a period of 14 days for signs of toxicity and

mortality.

Endpoints: Mortality, clinical signs of toxicity, and body weight changes are recorded. A gross

necropsy of all animals is performed at the end of the study.

Irritation and Sensitization
Table 2: Irritation Potential of 4-Methylbiphenyl

Endpoint Species Result Classification Reference

Skin Irritation Rabbit Non-irritant Not Classified [4]

Eye Irritation Rabbit Severely irritating GHS Category 1 [5]

Experimental Protocol: Skin Irritation (Rabbit)

A study conducted on rabbits indicated that 4-Methylbiphenyl is a non-irritant to the skin.[4]

The study likely followed a protocol similar to OECD Guideline 404 (Acute Dermal

Irritation/Corrosion). A general outline of this protocol is as follows:

Test Animals: Albino rabbits with healthy, intact skin.

Application: A 0.5 g sample of the solid test substance is applied to a small patch of shaved

skin and covered with a semi-occlusive dressing for 4 hours.
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Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Scoring: The reactions are scored based on a standardized grading system. The Primary

Irritation Index in the cited study was 0.0.[4]

Experimental Protocol: Eye Irritation (Rabbit)

A primary eye irritation study in rabbits demonstrated that a product containing 4-
Methylbiphenyl is severely irritating.[5] The protocol would have been based on guidelines like

OECD Guideline 405 (Acute Eye Irritation/Corrosion). A typical protocol involves:

Test Animals: Albino rabbits.

Application: A small amount (e.g., 0.1 g of a solid) of the test substance is instilled into the

conjunctival sac of one eye of each animal. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation.

Scoring: Ocular lesions are scored according to a standardized system. The study reported a

Maximum Mean Total Score of 39.5 at 24 hours, leading to the classification of severely

irritating.[5]

Sensitization: No data on the skin sensitization potential of 4-Methylbiphenyl were found.

Genotoxicity
No studies specifically investigating the genotoxicity of 4-Methylbiphenyl (e.g., Ames test, in

vitro or in vivo chromosomal aberration assays) were identified. However, studies on the parent

compound, biphenyl, and some of its metabolites suggest a potential for genetic damage.[4]

For instance, some hydroxylated metabolites of biphenyl have shown mutagenic activity.[4] A

study on 4-amino-4'-methylbiphenyl, a derivative, investigated its in vitro and in vivo

genotoxicity.[6]

Carcinogenicity
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There are no specific long-term carcinogenicity bioassays available for 4-Methylbiphenyl from

recognized programs such as the National Toxicology Program (NTP).[1] The International

Agency for Research on Cancer (IARC) has not classified 4-Methylbiphenyl as a carcinogen.

[1] Studies on the parent compound, biphenyl, have provided suggestive evidence of

carcinogenicity in animals, with findings of urinary bladder tumors in male rats and liver tumors

in female mice.[4]

Reproductive and Developmental Toxicity
No dedicated studies on the reproductive or developmental toxicity of 4-Methylbiphenyl were

found. General OECD guidelines for reproductive toxicity screening (e.g., OECD 421) and

prenatal developmental toxicity studies (e.g., OECD 414) exist, but no data for 4-
Methylbiphenyl under these or similar protocols are publicly available. Studies on other

biphenyl derivatives, such as polychlorinated biphenyls (PCBs), have demonstrated significant

reproductive and developmental effects, but direct extrapolation to 4-Methylbiphenyl is not

possible without specific data.[7]

Toxicokinetics and Metabolism
There is a lack of specific data on the absorption, distribution, metabolism, and excretion

(ADME) of 4-Methylbiphenyl. For the parent compound, biphenyl, metabolism in humans and

animals primarily involves hydroxylation by cytochrome P450 enzymes to form various

hydroxybiphenyls (e.g., 2-HBP, 3-HBP, and 4-HBP), which are then conjugated with glucuronic

acid or sulfate for excretion.[4] It is plausible that 4-Methylbiphenyl undergoes a similar

metabolic pathway, with hydroxylation potentially occurring on either of the phenyl rings.

Mechanism of Toxicity
Due to the limited toxicological data available for 4-Methylbiphenyl, its specific mechanism of

toxicity has not been elucidated. For biphenyl, the mechanism of carcinogenicity in the male rat

bladder is thought to involve the formation of urinary bladder calculi, while the mechanism for

liver tumors in female mice is not well understood.[4] The irritant effects of 4-Methylbiphenyl
are likely due to its localized cytotoxic effects on epithelial tissues.
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General workflow for toxicological assessment of a chemical substance.
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Metabolic pathway of biphenyl, a surrogate for 4-Methylbiphenyl.

Summary and Data Gaps
The toxicological profile of 4-Methylbiphenyl is largely incomplete. While it is classified as

moderately toxic upon acute oral exposure in rats and is a severe eye irritant in rabbits,

significant data gaps exist for other critical endpoints. There is a pressing need for further

research to adequately characterize its potential hazards.

Key Data Gaps:

Acute Toxicity: Dermal and inhalation LD50/LC50 values are unknown.

Genotoxicity: No data from standard in vitro or in vivo genotoxicity assays are available.

Carcinogenicity: Long-term carcinogenicity studies have not been conducted.
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Reproductive and Developmental Toxicity: The potential effects on reproduction and

development are unknown.

Toxicokinetics: Information on the absorption, distribution, metabolism, and excretion of 4-
Methylbiphenyl is lacking.

Mechanism of Toxicity: The specific molecular mechanisms underlying its toxicity have not

been investigated.

Professionals working with 4-Methylbiphenyl should exercise caution, adhering to appropriate

safety protocols, given the limited understanding of its comprehensive toxicological profile.

Further studies are crucial to fill the existing data gaps and enable a more complete risk

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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